![molecular formula C18H18INO4 B4852606 2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide](/img/structure/B4852606.png)
2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide
Overview
Description
2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide, also known as FIA, is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study as a potential anti-cancer drug. Additionally, this compound has been studied for its potential as a fluorescent probe for imaging cancer cells.
Mechanism of Action
The mechanism of action of 2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide is not fully understood, but it is believed to inhibit cancer cell growth by inducing apoptosis, or programmed cell death. This compound has been shown to upregulate the expression of pro-apoptotic proteins and downregulate the expression of anti-apoptotic proteins in cancer cells. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. This compound has also been shown to have neuroprotective effects, protecting against neuronal damage and cognitive impairment in animal models.
Advantages and Limitations for Lab Experiments
2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide has several advantages for use in lab experiments. It is a relatively small molecule, making it easy to synthesize and purify. Additionally, this compound has been shown to have low toxicity in animal models, making it a safe compound to use in lab experiments. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide. One area of study is the development of this compound as a potential anti-cancer drug. Further research is needed to determine the optimal dosage and delivery method for this compound, as well as its efficacy in clinical trials. Additionally, this compound has potential applications in other areas of research, such as inflammation and neuroprotection. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in these areas.
properties
IUPAC Name |
2-(4-formyl-2-methoxyphenoxy)-N-(4-iodo-2,6-dimethylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18INO4/c1-11-6-14(19)7-12(2)18(11)20-17(22)10-24-15-5-4-13(9-21)8-16(15)23-3/h4-9H,10H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVUJTQWRTMSYBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1NC(=O)COC2=C(C=C(C=C2)C=O)OC)C)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18INO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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